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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-(Bromomethyl)nonadecane is a halogenated hydrocarbon with significant applications in
organic synthesis.[1][2][3] Its utility often lies in its role as an intermediate for creating more
complex molecules, particularly in the development of conjugated polymers for electrochromic
and photovoltaic applications.[1][2][3] A precise understanding of its molecular weight is
fundamental for stoichiometric calculations in reaction chemistry, analytical characterization,
and material science. This document provides a detailed breakdown of the molecular weight
determination for 9-(Bromomethyl)nonadecane.

Core Data: Molecular Formula and Weight

The essential physicochemical properties of 9-(Bromomethyl)nonadecane are rooted in its
elemental composition. The accepted molecular formula for this compound is C20H41Br.[1][3][4]
Based on this formula, the molecular weight is approximately 361.4 g/mol .[4] Different sources
may report slightly varied weights, such as 361.44 g/mol or 361.45 g/mol , due to rounding of
atomic mass values.[1][2][3]

Experimental Protocol: Molecular Weight
Calculation
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. This protocol outlines the standardized procedure for calculating the
molecular weight of 9-(Bromomethyl)nonadecane from its molecular formula.

Methodology:

« |dentify the Molecular Formula: The first step is to ascertain the correct molecular formula,
which is C20H41Br.[1][3][4] This indicates the molecule contains 20 carbon atoms, 41
hydrogen atoms, and 1 bromine atom.

o Obtain Standard Atomic Weights: Utilize the standard atomic weights for each element as
established by the International Union of Pure and Applied Chemistry (IUPAC). The atomic
mass of an element is a weighted average of its naturally occurring isotopes.[5][6]

o Carbon (C): ~12.011 amu[7]
o Hydrogen (H): ~1.008 amul[8][9][10][11]
o Bromine (Br): ~79.904 amu[12][13]

o Calculate Total Mass for Each Element: Multiply the number of atoms of each element by its
standard atomic weight.

o Total Mass of Carbon = 20 atoms x 12.011 amu/atom
o Total Mass of Hydrogen = 41 atoms x 1.008 amu/atom
o Total Mass of Bromine = 1 atom x 79.904 amu/atom

o Sum the Elemental Masses: Add the total masses of each element to arrive at the final
molecular weight. The unit, atomic mass units (amu), is numerically equivalent to grams per
mole ( g/mol ) for macroscopic quantities.

Data Presentation: Summary of Atomic
Contributions
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The following table summarizes the quantitative data used in the molecular weight calculation
for 9-(Bromomethyl)nonadecane.

Total
Standard o
] ] . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(amu) .
Weight (amu)
Carbon C 20 12.011[7][14] 240.22
Hydrogen H 41 1.008[8][9][15] 41.328
_ 79.904[12][16]
Bromine Br 1 79.904
[17]
Total C20H41Br 62 361.452

Visualization of Calculation Workflow

The logical process for determining the molecular weight is depicted in the following diagram. It
illustrates the dependence of the final value on the compound's elemental formula and the
standard atomic weights of its components.
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Caption: Workflow for calculating the molecular weight of 9-(Bromomethyl)nonadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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